Methyl 3-(acetyloxy)-2,2-dimethylpropanoate

• CAS No.: 81778-04-3
• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: methyl 3-acetyloxy-2,2-dimethylpropanoate
• InChI: InChI=1S/C8H14O4/c1-6(9)12-5-8(2,3)7(10)11-4/h5H2,1-4H3
• InChI Key: ZBLQEXIZXXIQGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C)(C)C(=O)OC

Description

Methyl 3-(acetyloxy)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under an argon atmosphere a stirred solution of 10.0 grams (0.076 mole) of methyl 3-hydroxy-2,2-dimethylpropionate and 6.6 grams (0.083 mole) of pyridine in 40 ml of dry methylene chloride was cooled to 0°. To this 6.0 grams (0.076 mole) of acetyl chloride was added dropwise. Upon completion of addition the reaction mixture was allowed to warm to ambient temperature where it was stirred for 18 hours. The reaction mixture was washed with 50 ml of water, two portions of 50 ml each of an aqueous solution of 5% hydrochloric acid, and finally, 50 ml of water. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to give an oil residue. The oil was distilled under reduced pressure to give 8.0 grams of methyl 3-acetoxy-2,2-dimethylpropionate; bp 85°-90°/33 Pa.